2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(3-methylphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H16N4OS/c1-3-7-18-13(11-6-4-5-10(2)8-11)16-17-14(18)20-9-12(15)19/h3-6,8H,1,7,9H2,2H3,(H2,15,19)
• InChI Key: IWCGCCITDSECBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2CC=C)SCC(=O)N
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as AMT, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. AMT is a thioacetamide derivative of 4,5-disubstituted-1,2,4-triazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological effects by interacting with specific molecular targets in cells. For example, in antimicrobial and antifungal studies, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
In anticancer studies, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It has also been shown to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In antimicrobial studies, it has been shown to have broad-spectrum activity against both Gram-positive and Gram-negative bacteria as well as fungi.
In anticancer studies, this compound has been shown to have cytotoxic effects on a variety of cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have anti-angiogenic effects, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its relatively simple synthesis method, which allows for easy production in the laboratory. In addition, its diverse biological activities make it a promising compound for further study in various scientific fields.
However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications. In addition, its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. In medicinal chemistry, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties for use as a therapeutic agent.
In materials science, this compound could be used as a building block for the synthesis of novel MOFs with tailored properties for specific applications. In addition, further studies are needed to investigate the potential applications of this compound in other scientific fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a promising compound with diverse biological activities that has potential applications in various scientific fields. Its relatively simple synthesis method and broad-spectrum activity make it a promising compound for further study. However, further research is needed to fully understand its mechanism of action and optimize its pharmacological properties for use as a therapeutic agent.

Synthesis Methods

2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized by reacting 4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol with chloroacetyl chloride in the presence of triethylamine. The reaction takes place in anhydrous chloroform at room temperature, and the resulting product is purified by recrystallization.

Scientific Research Applications

2-{[4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied extensively for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated for its antimicrobial, antifungal, and anticancer properties. It has also been studied as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in the pathogenesis of Alzheimer's disease.
In addition, this compound has been explored for its potential use in the field of materials science. It has been used as a building block for the synthesis of novel metal-organic frameworks (MOFs) with potential applications in gas storage and separation.